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Compound of Interest

Compound Name: Neurotensin (1-11)
CAS No.: 74032-89-6
Cat. No.: B1592915
Get Quote
. J

Welcome to the technical support center for Neurotensin (1-11). This guide is designed for
researchers, scientists, and drug development professionals to provide expert advice and
troubleshooting for the handling and use of this peptide. Here, we will delve into the critical
aspects of dissolution, storage, and application of Neurotensin (1-11), ensuring the integrity
and reproducibility of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is Neurotensin (1-11) and what are its key
physicochemical properties?

Neurotensin (1-11) is the N-terminal fragment of the 13-amino acid neuropeptide,
Neurotensin. It is generated through cleavage of the full-length peptide.[1] The sequence of
Neurotensin (1-11) is pGlu-Leu-Tyr-Glu-Asn-Lys-Pro-Arg-Arg-Pro-Tyr-OH.
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Property Value Source
Molecular Weight 1446.66 g/mol [2][3]
Molecular Formula C66H99N19018 [3]
Purity Typically >95% [4]

Q2: What is the best solvent for dissolving lyophilized
Neurotensin (1-11)?

The primary recommended solvent for Neurotensin (1-11) is sterile, high-purity water. For a
related novel hexapeptide with neurotensin activity, solubility in aqueous solution was found to
be greater than 10 mg/ml.[2]

For peptides that are difficult to dissolve in water, other solvents can be considered. A common
strategy for hydrophobic peptides is to first dissolve them in a minimal amount of a stronger
solvent like dimethyl sulfoxide (DMSO) and then slowly add the aqueous buffer of choice.[5]

Q3: What is the optimal pH for dissolving and storing
Neurotensin (1-11) solutions?

The stability of peptides in aqueous solution is highly pH-dependent. For a novel hexapeptide
with neurotensin activity, the greatest stability was observed at approximately pH 4.[2]
However, for in vitro and in vivo experiments that require physiological conditions, a neutral pH
is often necessary. Studies on Neurotensin (8-13) analogues have shown good stability at pH
7.4 for at least 60 minutes.

Recommendation: For short-term use in biological assays, reconstituting in a buffer at pH 7.4 is
acceptable. For long-term storage of stock solutions, a slightly acidic pH may improve stability,
though it is always best to prepare fresh solutions for each experiment.

Q4: How should I store lyophilized and reconstituted
Neurotensin (1-11)?

Proper storage is crucial to maintain the biological activity of the peptide.
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Lyophilized Peptide: Store desiccated at -20°C.[4]

Reconstituted Peptide: For short-term storage (days to a week), keep at 2-8°C. For long-
term storage, it is recommended to aliquot the reconstituted peptide into single-use volumes
and store at -20°C or -80°C. Crucially, avoid repeated freeze-thaw cycles, as this can lead to
peptide degradation.[5]

Troubleshooting Guide
Issue: The peptide won't dissolve completely.

Possible Causes & Solutions:

Incorrect Solvent: While water is the primary recommendation, the peptide's net charge can
influence its solubility. Neurotensin (1-11) has a net positive charge, which suggests it
should be soluble in acidic solutions. If you encounter solubility issues in water, try a dilute
agueous solution of acetic acid (e.g., 10%).

Concentration is Too High: You may be attempting to dissolve the peptide at a concentration
above its solubility limit. Try preparing a more dilute solution.

Insufficient Mixing: Ensure gentle but thorough mixing. Avoid vigorous vortexing, which can
cause aggregation. Gentle swirling or inversion of the vial is recommended.

Use of Sonication: If gentle mixing is insufficient, brief sonication in a water bath can help to
break up any aggregates and facilitate dissolution.[5]

Issue: I'm observing peptide aggregation or
precipitation.

Possible Causes & Solutions:

» Improper Reconstitution: Rapid addition of solvent or vigorous shaking can promote
aggregation. Always add the solvent slowly and mix gently.

» Buffer Incompatibility: The composition of your buffer can affect peptide solubility. If you
observe precipitation after diluting a stock solution into your experimental buffer, the buffer
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may be incompatible. Consider preparing the peptide directly in the final experimental buffer
at a lower concentration.

Multiple Freeze-Thaw Cycles: As previously mentioned, this is a common cause of peptide
aggregation and degradation. Aliquoting into single-use vials is the best practice to avoid
this.

Issue: I'm seeing inconsistent results in my biological
assays.

Possible Causes & Solutions:

Peptide Degradation: Improper storage of either the lyophilized powder or the reconstituted
solution can lead to loss of biological activity. Always follow the recommended storage
conditions and prepare fresh solutions whenever possible.

Inaccurate Peptide Concentration: Ensure accurate measurement of the solvent volume
during reconstitution. Use calibrated pipettes for precise measurements.

Adsorption to Surfaces: Peptides can adsorb to glass and plastic surfaces. To minimize this,
consider using low-protein-binding tubes and pipette tips. Including a carrier protein like
bovine serum albumin (BSA) at a low concentration (e.g., 0.1%) in your buffers can also help
prevent adsorption.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Neurotensin
(1-11)

This protocol provides a step-by-step guide for the proper reconstitution of lyophilized
Neurotensin (1-11) to ensure optimal solubility and biological activity.

Caption: Workflow for the reconstitution of lyophilized peptides.

Steps:
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Equilibrate the Vial: Before opening, allow the vial of lyophilized Neurotensin (1-11) to come
to room temperature. This prevents condensation of atmospheric moisture, which can affect
the stability of the peptide.

Prepare a Sterile Workspace: Work in a laminar flow hood or a clean, designated area. Use
sterile pipette tips and tubes to prevent contamination.

Calculate Solvent Volume: Determine the volume of solvent needed to achieve your desired
stock solution concentration.

Add Solvent: Using a calibrated pipette, slowly add the appropriate volume of sterile, high-
purity water or your chosen buffer to the vial. Direct the solvent down the side of the vial to
avoid dislodging the peptide powder.

Dissolve the Peptide: Gently swirl the vial or invert it several times until the peptide is
completely dissolved. Avoid vigorous shaking or vortexing.

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate
matter.

Storage: For immediate use, the solution can be stored at 2-8°C. For longer-term storage,
aliquot into single-use, low-protein-binding tubes and store at -20°C or -80°C.

Protocol 2: Quality Control Check for Biological Activity

To ensure the biological activity of your reconstituted Neurotensin (1-11), it is advisable to
perform a functional assay. A common method is to assess its ability to induce signaling
through its receptor, for example, by measuring calcium mobilization in a cell line known to
express neurotensin receptors.

Caption: Workflow for a cell-based calcium flux assay.
Steps:

e Cell Culture: Culture a suitable cell line known to express neurotensin receptors (e.g., HT-29
or CHO cells stably expressing the receptor).

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1592915/docs?utm_src=pdf-body#neurotensin-1-11-peptide-a-technical-support-guide-for-researchers
https://www.benchchem.com/product/b1592915/docs?utm_src=pdf-body#neurotensin-1-11-peptide-a-technical-support-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592915?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Cell Plating: Seed the cells in a multi-well plate at an appropriate density and allow them to
adhere overnight.

Loading with Calcium Indicator: Load the cells with a calcium-sensitive fluorescent dye (e.qg.,
Fura-2 AM or Fluo-4 AM) according to the manufacturer's protocol.

Establish Baseline: Measure the baseline fluorescence of the cells before adding the
peptide.

Peptide Addition: Add varying concentrations of the reconstituted Neurotensin (1-11) to the
wells.

Measure Calcium Flux: Immediately measure the change in fluorescence over time using a
plate reader equipped for fluorescence measurement. An increase in fluorescence indicates
a calcium influx, demonstrating the biological activity of the peptide.

Data Analysis: Plot the change in fluorescence against the peptide concentration to generate
a dose-response curve and determine the EC50 value.

By adhering to these best practices and troubleshooting guidelines, researchers can ensure

the reliable and effective use of Neurotensin (1-11) in their experiments, leading to more

accurate and reproducible scientific outcomes.
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¢ Neurotensin (1-11) LKT Laboratories, Inc. - Amazon S3. LKT Laboratories, Inc. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1592915/docs?utm_src=pdf-body#neurotensin-1-11-peptide-a-technical-support-guide-for-researchers
https://s3-us-west-2.amazonaws.com/lkt-product-images/N1992.pdf
https://www.benchchem.com/product/b1592915?utm_src=pdf-custom-synthesis#bc-rfq
https://ricerca.unich.it/retrieve/bbb03cf6-9c1b-4def-aec8-a1f9c789e731/ijms-23-10839.pdf
https://pubmed.ncbi.nlm.nih.gov/2085894/
https://pubmed.ncbi.nlm.nih.gov/2085894/
https://www.peptide.com/product/neurotensin-1-11-74032-89-6/
https://elifesciences.org/reviewed-preprints/100527v1
https://elifesciences.org/reviewed-preprints/100527v1
https://elifesciences.org/reviewed-preprints/100527v1
https://pdf.benchchem.com/12408/best_practices_for_handling_and_storing_the_D_Trp11_neurotensin_peptide.pdf
https://www.benchchem.com/product/b1592915/docs#neurotensin-1-11-peptide-a-technical-support-guide-for-researchers
https://www.benchchem.com/product/b1592915/docs#neurotensin-1-11-peptide-a-technical-support-guide-for-researchers
https://www.benchchem.com/product/b1592915/docs#neurotensin-1-11-peptide-a-technical-support-guide-for-researchers
https://www.benchchem.com/product/b1592915/docs#neurotensin-1-11-peptide-a-technical-support-guide-for-researchers
https://www.benchchem.com/product/b1592915?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592915?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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